Cas no 1060262-93-2 (2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide
• CAS No: 1060262-93-2
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6271369
• PubChem ID: 25861395
• Update Time: 2025-06-13

2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide
• 1060262-93-2
• VU0635213-1
• AKOS024497660
• 2-(2-methylphenoxy)-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]acetamide
• F5097-0231
• N-(4-(2-morpholino-2-oxoethyl)phenyl)-2-(o-tolyloxy)acetamide

• Inchi： 1S/C21H24N2O4/c1-16-4-2-3-5-19(16)27-15-20(24)22-18-8-6-17(7-9-18)14-21(25)23-10-12-26-13-11-23/h2-9H,10-15H2,1H3,(H,22,24)
• InChI Key： MHQGHOQKVWULDE-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=CC(=CC=2)NC(COC2C=CC=CC=2C)=O)=O)CC1

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide

Comprehensive Overview of 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide (CAS No. 1060262-93-2)

2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide (CAS No. 1060262-93-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of acetamide derivatives, which are widely explored for their bioactive properties. The presence of both morpholine and phenoxy moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in morpholine-containing compounds, as they exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the 2-methylphenoxy group further enhances the compound's ability to interact with biological targets, such as receptors or enzymes, making it a subject of extensive structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its potential role in modulating cell signaling pathways, which aligns with current trends in precision medicine and targeted therapy.

The synthesis of 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility, stability, and lipophilicity, have been characterized to facilitate its application in drug formulation. These properties are critical for optimizing bioavailability and pharmacokinetics, which are key considerations in modern drug design.

From a commercial perspective, the demand for specialty chemicals like this compound is rising, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are actively seeking novel compounds with unique scaffolds to address unmet medical needs. The CAS No. 1060262-93-2 has been cataloged in several chemical databases, underscoring its relevance in drug discovery pipelines.

Environmental and safety assessments of 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide indicate that it complies with standard regulatory guidelines for laboratory use. Its non-toxic profile at typical research concentrations makes it suitable for in vitro and in vivo studies, further boosting its appeal to researchers. Additionally, its stability under various storage conditions ensures consistent performance in experimental settings.

Looking ahead, the compound's potential applications extend beyond traditional medicine. With the growing focus on green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce derivatives of 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining efficacy and safety.

In summary, 2-(2-methylphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide (CAS No. 1060262-93-2) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structure, combined with its potential therapeutic benefits, positions it as a valuable asset for future scientific breakthroughs. As research continues to unfold, this compound is likely to play a pivotal role in addressing complex health challenges and advancing the field of personalized medicine.